Cas no 19768-02-6 (diphenyl-1,2,5-oxadiazole)

• Product Name: diphenyl-1,2,5-oxadiazole
• CAS No: 19768-02-6
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 864963
• PubChem ID: 140581
• Update Time: 2025-04-19

diphenyl-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

• diphenyl-1,2,5-oxadiazole
• 3,4-diphenyl-1,2,5-oxadiazole
• 3,4-Diphenylfurazan
• Diphenylfurazan
• Furazan, diphenyl-

• Inchi： 1S/C14H10N2O/c1-3-7-11(8-4-1)13-14(16-17-15-13)12-9-5-2-6-10-12/h1-10H
• InChI Key： RIIIXRZGXAJVEQ-UHFFFAOYSA-N
• SMILES： O1N=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 336.2°C at 760 mmHg
• Flash Point: 151.3°C
• Refractive Index: 1.59
• PSA: 38.92